Cas no 1203350-62-2 (3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine)
3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine
- 1203350-62-2
- (3-(1H-tetrazol-1-yl)phenyl)(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone
- 3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine
- AKOS024493354
- [4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[3-(tetrazol-1-yl)phenyl]methanone
- VU0632347-1
- F5042-0489
-
- Inchi: 1S/C20H18N8O2/c29-20(15-3-1-4-16(13-15)28-14-21-24-25-28)27-10-8-26(9-11-27)19-7-6-17(22-23-19)18-5-2-12-30-18/h1-7,12-14H,8-11H2
- InChI Key: BFRIFBKAYRQXKA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)N1C=NN=N1)N1CCN(C2=CC=C(C3=CC=CO3)N=N2)CC1
Computed Properties
- Exact Mass: 402.15527185g/mol
- Monoisotopic Mass: 402.15527185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 106Ų
3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5042-0489-2μmol |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5042-0489-5μmol |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5042-0489-10μmol |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5042-0489-20μmol |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5042-0489-1mg |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5042-0489-2mg |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5042-0489-3mg |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5042-0489-4mg |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5042-0489-5mg |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5042-0489-10mg |
3-(furan-2-yl)-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyridazine |
1203350-62-2 | 10mg |
$79.0 | 2023-09-10 |
3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine
Introduction to 3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine (CAS No: 1203350-62-2)
The compound 3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine, identified by its CAS number 1203350-62-2, represents a significant advancement in the realm of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of multiple functional groups, including a furan moiety and a tetrazole ring, makes it a versatile scaffold for drug design. The integration of these components not only enhances the compound's binding affinity but also contributes to its unique pharmacological profile.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds due to their diverse biological activities. The pyridazine core in this molecule is particularly noteworthy, as it has been extensively studied for its role in various pharmacological mechanisms. Pyridazines are known for their ability to modulate enzyme activity and interact with biological targets, making them valuable in the development of therapeutic agents. The specific substitution pattern in 3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine further refines its potential by introducing additional binding sites and enhancing its interactions with biological receptors.
The tetrazole moiety is another critical feature of this compound. Tetrazoles have been increasingly recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a tetrazole group into the benzoylpiperazine moiety not only expands the compound's pharmacological potential but also provides a basis for further derivatization and optimization. This structural feature is particularly relevant in the context of modern drug discovery, where targeted inhibition of specific biological pathways is essential for effective therapy.
Recent studies have highlighted the importance of furan derivatives in medicinal chemistry. Furan-based compounds are known for their ability to interact with various biological targets due to their electron-rich aromatic structure. In 3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine, the furan ring serves as a key pharmacophore, contributing to the compound's overall activity. This moiety has been shown to enhance binding affinity and improve solubility, making it an attractive component in drug design. The synergistic effect of the furan, tetrazole, and pyridazine moieties results in a compound with multifaceted biological potential.
The benzoylpiperazine component of this molecule adds another layer of complexity and functionality. Piperazines are well-documented for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. When combined with a benzoyl group, piperazines exhibit enhanced binding interactions with receptors such as serotonin and dopamine transporters. This makes 3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-y l)benzoylpiperazin -1 -yl}pyridazine a promising candidate for therapeutic applications in neurological disorders. The specific substitution pattern within the benzoylpiperazine moiety further tailors its pharmacological properties, making it suitable for targeted drug development.
From a synthetic perspective, the preparation of 3-(furan -2 - yl ) -6 -{ 4 - 3 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - y l ) benzoyl piperazin - 1 - y l } pyridazine involves multi-step organic synthesis that showcases the ingenuity of modern medicinal chemistry. The synthesis typically begins with the functionalization of the pyridazine core followed by the introduction of the furan and tetrazole moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These synthetic strategies highlight the importance of innovative methodologies in constructing complex molecular architectures.
The pharmacological evaluation of this compound has revealed intriguing findings that warrant further investigation. Preliminary studies indicate that 3-(furan -2 - yl ) -6 -{ 4 - 3 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - y l ) benzoyl piperazin - 1 - y l } pyridazine exhibits significant activity against various biological targets. Notably, it demonstrates potent inhibitory effects on enzymes implicated in inflammatory responses and cancer progression. These findings align with recent research trends that emphasize the development of multi-target drugs capable of modulating complex disease pathways simultaneously.
The structural features of this compound also make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological properties to enhance efficacy and reduce potential side effects. This flexibility underscores the importance of heterocyclic compounds as versatile scaffolds in drug discovery. The ongoing development efforts aimed at optimizing 3-(furan -2 - yl ) -6 -{ 4 - 3 -( 1 H --tetrazol --y l ) benzoyl piperazin --y l } pyridazine hold promise for generating novel therapeutic agents with improved clinical profiles.
In conclusion,3-(furan--2--y l)-6-{4--( --( --H--tetrazol--y l ) benzoyl piperazin--y l } pyridazine (CAS No:120--35--0--62-- --is a structurally complex and biologically active compound with significant therapeutic potential . Its unique combination of functional groups, including furan, tetrazole, and piperazine, endows it with multifaceted biological activities . The ongoing research into this molecule underscores its importance as a scaffold for drug discovery and highlights its potential applications in treating various diseases . As synthetic methodologies continue to advance, further exploration and optimization efforts are expected to yield novel derivatives with enhanced pharmacological properties .
1203350-62-2 (3-(furan-2-yl)-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)